Cas no 36762-08-0 (7-(2-chlorophenyl)dibenzo[c,h]acridine)

• Product Name: 7-(2-chlorophenyl)dibenzo[c,h]acridine
• CAS No: 36762-08-0
• MF: C₂₇H₁₆ClN
• MW: 389.875645637512
• CID: 1479507
• PubChem ID: 189973
• Update Time: 2025-04-21

7-(2-chlorophenyl)dibenzo[c,h]acridine Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)dibenzo[c,h]acridine
• 36762-08-0
• DTXSID90957978
• Dibenz(c,h)acridine, 7-(2-chlorophenyl)-

• Inchi： 1S/C27H16ClN/c28-24-12-6-5-11-21(24)25-22-15-13-17-7-1-3-9-19(17)26(22)29-27-20-10-4-2-8-18(20)14-16-23(25)27/h1-16H
• InChI Key： IHZSJKZDKDEVLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C2C=CC3C=CC=CC=3C=2N=C2C3C=CC=CC=3C=CC=12

Computed Properties

• Exact Mass: 389.09728
• Monoisotopic Mass: 389.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89